Cas no 98960-59-9 (4-(propane-1-sulfonyl)benzene-1-sulfonamide)

• Product Name: 4-(propane-1-sulfonyl)benzene-1-sulfonamide
• CAS No: 98960-59-9
• MF: C₉H₁₃NO₄S₂
• MW: 263.333820104599
• MDL: MFCD16093733
• CID: 4667865
• PubChem ID: 61728808
• Update Time: 2023-03-20

4-(propane-1-sulfonyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(propane-1-sulfonyl)benzene-1-sulfonamide
• Benzenesulfonamide, 4-(propylsulfonyl)-

• MDL： MFCD16093733
• Inchi： 1S/C9H13NO4S2/c1-2-7-15(11,12)8-3-5-9(6-4-8)16(10,13)14/h3-6H,2,7H2,1H3,(H2,10,13,14)
• InChI Key： YFBIKSYLMQKWKT-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(S(CCC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 263.029
• Monoisotopic Mass: 263.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 111A^2